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dihydroacenaphthylene

Authored by: Gemini, Senior Application Scientist

Introduction: 5,6-Dibromo-1,2-dihydroacenaphthylene is a brominated polycyclic aromatic
hydrocarbon derivative utilized in chemical synthesis and materials science research. As with
any specialized chemical, a thorough understanding of its hazard profile and safety
requirements is paramount for protecting researchers and ensuring a safe laboratory
environment. This guide provides a detailed examination of the health and safety
considerations for this compound, grounded in available safety data and established chemical
hygiene principles.

Chemical Identification and Physical Properties

Correct identification is the foundation of chemical safety. 5,6-Dibromo-1,2-
dihydroacenaphthylene is a solid compound with the following identifiers and properties.[1][2]
These characteristics are critical for anticipating its behavior during handling, storage, and in
the event of an accidental release.
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Property Value Source

CAS Number 19190-91-1 Sigma-Aldrich

Molecular Formula Ci2HsBr2 Sigma-Aldrich

Molecular Weight 312.00 g/mol Chemsrc[1]

Appearance Solid Sigma-Aldrich

Melting Point 169-171 °C ChemicalBook|[2]

Boiling Point 383.0 £ 42.0 °C (Predicted) ChemicalBook[2]

Density 1.865 + 0.06 g/cm3 (Predicted) = Chemsrc, ChemicalBook[1][2]
Purity Typically =295% Sigma-Aldrich

Hazard Identification and GHS Classification

According to supplier safety data, 5,6-Dibromo-1,2-dihydroacenaphthylene is classified as
hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS). The primary hazards are related to irritation and acute toxicity if ingested.

¢ Signal Word:Warning
GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Pictogram:

e GHSO07 (Exclamation Mark): This pictogram indicates that the substance may cause less
serious health effects, such as irritation or acute toxicity.[3]
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Diagram: GHS Hazard Profile

This diagram illustrates the GHS classification for the compound, linking the pictogram to the
specific hazard statements.

Hazard Statements
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Caption: GHS Pictogram and associated hazard statements.

Toxicological Information

While the toxicological properties of 5,6-Dibromo-1,2-dihydroacenaphthylene have not been
fully investigated, the GHS classification provides a baseline for understanding potential health
effects.[4] The parent compound, acenaphthene, is recognized as a skin, eye, and mucous
membrane irritant.[5]
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» Routes of Exposure: The primary routes of occupational exposure are inhalation of dust
particles, skin contact, eye contact, and accidental ingestion.

o Acute Effects:

o Ingestion: Harmful if swallowed. Ingestion of similar corrosive or irritant solids can cause
irritation or burns to the mouth, throat, and stomach.[4]

o Inhalation: May cause respiratory tract irritation, leading to symptoms like coughing and
shortness of breath.

o Skin Contact: Causes skin irritation, which may manifest as redness, itching, and
discomfort.

o Eye Contact: Causes serious eye irritation, potentially leading to redness, pain, and
watering of the eyes.[6]

» Chronic Effects: No data is available on the long-term effects of exposure, including
carcinogenicity, mutagenicity, or reproductive toxicity.[4] The parent compound,
acenaphthene, is classified by IARC in Group 3 ("Unclassifiable as to Carcinogenicity to
Humans").[5]

Safe Handling and Personal Protective Equipment
(PPE)

A proactive approach to safety through proper handling and consistent use of PPE is essential.
All work with this compound should be conducted in a designated area, such as a certified
chemical fume hood, to minimize inhalation exposure.[4][7]

Engineering Controls:
e Chemical Fume Hood: Use only under a chemical fume hood to control dust and vapor.[4]
o Ventilation: Ensure adequate general laboratory ventilation.[6]

o Safety Stations: An eyewash station and safety shower must be readily accessible in the
immediate work area.[8]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC147950050&productDescription=1+2-DIBROMO-1+2-DIPHENYLETH+5G&vendorId=VN00032119&countryCode=US&language=en
http://angenechemical.com/sds/63262-06-6.pdf
https://www.fishersci.com/store/msds?partNumber=AC147950050&productDescription=1+2-DIBROMO-1+2-DIPHENYLETH+5G&vendorId=VN00032119&countryCode=US&language=en
https://hhpprtv.ornl.gov/issue_papers/Acenaphthene.pdf
https://www.fishersci.com/store/msds?partNumber=AC147950050&productDescription=1+2-DIBROMO-1+2-DIPHENYLETH+5G&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL1613406&productDescription=2+6-DIBROMONAPHTHALENE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC147950050&productDescription=1+2-DIBROMO-1+2-DIPHENYLETH+5G&vendorId=VN00032119&countryCode=US&language=en
http://angenechemical.com/sds/63262-06-6.pdf
https://www.tcichemicals.com/BE/en/sds/D0185_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and/or a face shield that complies
with OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7]

e Skin Protection:

o Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile rubber) inspected prior
to use.[6]

o Lab Coat: A flame-retardant lab coat should be worn at all times.

» Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a
NIOSH-approved particulate respirator.

Diagram: Standard PPE Protocol

This workflow outlines the mandatory personal protective equipment for handling the
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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